Cas no 609776-97-8 (Decanedioic acid, bis[2-[[4-[(3,4-dimethoxybenzoyl)oxy]-3-methoxyphenyl]methyl]hydrazide] (9CI))

• Product Name: Decanedioic acid, bis[2-[[4-[(3,4-dimethoxybenzoyl)oxy]-3-methoxyphenyl]methyl]hydrazide] (9CI)
• CAS No: 609776-97-8
• MF: C₄₄H₅₄N₄O₁₂
• MW: 830.919172763824
• CID: 5262062
• Update Time: 2025-07-08

Decanedioic acid, bis[2-[[4-[(3,4-dimethoxybenzoyl)oxy]-3-methoxyphenyl]methyl]hydrazide] (9CI) Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid, bis[2-[[4-[(3,4-dimethoxybenzoyl)oxy]-3-methoxyphenyl]methyl]hydrazide] (9CI)

• Inchi： 1S/C44H54N4O12/c1-53-33-21-17-31(25-39(33)57-5)43(51)59-35-19-15-29(23-37(35)55-3)27-45-47-41(49)13-11-9-7-8-10-12-14-42(50)48-46-28-30-16-20-36(38(24-30)56-4)60-44(52)32-18-22-34(54-2)40(26-32)58-6/h15-26,45-46H,7-14,27-28H2,1-6H3,(H,47,49)(H,48,50)
• InChI Key： KUVYQHPCEFYROF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(OC)C(OC)=CC=1)OC1C(OC)=CC(CNNC(CCCCCCCCC(NNCC2C=C(OC)C(OC(C3C=C(OC)C(OC)=CC=3)=O)=CC=2)=O)=O)=CC=1

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 915.7±65.0 °C(Predicted)
• pka: 12.58±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on Decanedioic acid, bis[2-[[4-[(3,4-dimethoxybenzoyl)oxy]-3-methoxyphenyl]methyl]hydrazide] (9CI)

Decanedioic Acid, Bis[2-[[4-[(3,4-Dimethoxybenzoyl)Oxy]-3-Methoxyphenyl]Methyl]Hydrazide] (9CI)

The compound Decanedioic acid, bis[2-[[4-[(3,4-dimethoxybenzoyl)oxy]-3-methoxyphenyl]methyl]hydrazide], with CAS No. 609776-97-8, is a complex organic molecule that has garnered attention in various scientific domains. This compound is notable for its intricate structure and potential applications in fields such as pharmaceuticals, materials science, and biotechnology. Recent studies have highlighted its unique properties and its potential to contribute to advancements in these areas.

The chemical structure of Decanedioic acid, bis[...] is characterized by a decanedioic acid backbone, which serves as a central linking group. The molecule also features two hydrazide groups attached to benzene rings that are substituted with methoxy and dimethoxybenzoyl groups. This combination of functional groups imparts the compound with versatile reactivity and selectivity. The presence of multiple oxygen-containing groups suggests potential for hydrogen bonding and other non-covalent interactions, which are crucial in many biochemical and material applications.

Recent research has explored the biological activity of this compound. Studies indicate that it exhibits significant antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and sensor technology. The compound's stability under various conditions further enhances its suitability for these applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has allowed for higher yields and improved purity, which are essential for its application in sensitive biological systems. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining its desired properties.

The physical properties of Decanedioic acid, bis[...] are equally intriguing. It has a high melting point due to strong intermolecular forces arising from hydrogen bonding between the hydrazide groups and other functional groups. Its solubility in polar solvents further facilitates its use in solution-based reactions and formulations.

Looking ahead, the compound's ability to act as a biocompatible linker has opened new avenues in drug delivery systems. Its flexibility allows for the attachment of various bioactive molecules, enabling targeted drug delivery with reduced side effects. Furthermore, its role as a building block in supramolecular chemistry has been explored, with researchers designing self-assembling structures using this compound as a key component.

In conclusion, Decanedioic acid, bis[2-[[4-[(3,4-dimethoxybenzoyl)oxy]-3-methoxyphenyl]methyl]hydrazide] (CAS No. 609776-97-8) is a multifaceted compound with vast potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in modern research and development.